Cas no 1416372-14-9 (2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester)

• Product Name: 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester
• CAS No: 1416372-14-9
• MF: C₇H₅Br₂N₃O₄
• MW: 354.940299749374
• CID: 5189654
• Update Time: 2025-07-30

2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester

• Inchi： 1S/C7H5Br2N3O4/c1-2-16-6(13)3-4(12(14)15)5(8)11-7(9)10-3/h2H2,1H3
• InChI Key： KDLOXENOVGWRRA-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(Br)=C([N+]([O-])=O)C(C(OCC)=O)=N1

Additional information on 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester

2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester (CAS No. 1416372-14-9): An Overview

2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester (CAS No. 1416372-14-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular framework, which includes bromine, nitrogen, and oxygen functionalities, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester is defined by its pyrimidine core, which is substituted with two bromine atoms at the 2 and 6 positions, a nitro group at the 5 position, and an ethyl ester group at the 4 position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, such as high reactivity and stability under various conditions. The presence of bromine atoms also makes it a versatile precursor for further chemical modifications, including cross-coupling reactions and nucleophilic substitutions.

In the realm of medicinal chemistry, 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester has shown promise as a starting material for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of antiviral and anticancer drugs. For instance, researchers at the University of California have reported the use of this compound in the synthesis of pyrimidine derivatives with potent antiviral activity against herpes simplex virus (HSV). The nitro group in the molecule plays a crucial role in enhancing the biological activity by facilitating the formation of active metabolites through reduction reactions.

Additionally, the pharmacological properties of compounds derived from 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester have been investigated for their potential in treating various diseases. A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of a series of pyrimidine derivatives synthesized from this compound. The derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in managing inflammatory disorders.

In materials science, 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester has found applications in the development of advanced materials with unique properties. The compound's ability to undergo controlled polymerization reactions makes it an attractive candidate for the synthesis of functional polymers with tailored properties. Researchers at MIT have utilized this compound to create conductive polymers with enhanced electrical conductivity and thermal stability. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the nitration of a brominated pyrimidine derivative followed by esterification with ethanol. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The safety and handling of 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester are critical considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from heat sources.

In conclusion, 2,6-dibromo-5-nitro-4-pyrimidinecarboxylic acid ethyl ester (CAS No. 1416372-14-9) is a versatile organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive building block for synthesizing more complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.